Cas no 2228269-55-2 (1,3-dimethoxy-2-methyl-5-(nitromethyl)benzene)

• Product Name: 1,3-dimethoxy-2-methyl-5-(nitromethyl)benzene
• CAS No: 2228269-55-2
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6093526
• PubChem ID: 165688234
• Update Time: 2025-08-04

1,3-dimethoxy-2-methyl-5-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethoxy-2-methyl-5-(nitromethyl)benzene
• 2228269-55-2
• EN300-1795663

• Inchi： 1S/C10H13NO4/c1-7-9(14-2)4-8(6-11(12)13)5-10(7)15-3/h4-5H,6H2,1-3H3
• InChI Key： XKLINBYKHFSDMW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C[N+](=O)[O-])C=C(C=1C)OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.3Ų

Additional information on 1,3-dimethoxy-2-methyl-5-(nitromethyl)benzene

1,3-Dimethoxy-2-Methyl-5-(Nitromethyl)Benzene: A Comprehensive Overview

1,3-Dimethoxy-2-Methyl-5-(Nitromethyl)Benzene, also known by its CAS number 2228269-55-2, is a complex organic compound with a unique structure and versatile applications in various fields of chemistry. This compound is characterized by its benzene ring substituted with methoxy groups at positions 1 and 3, a methyl group at position 2, and a nitromethyl group at position 5. The combination of these substituents imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

The structure of 1,3-Dimethoxy-2-Methyl-5-(Nitromethyl)Benzene is highly symmetrical, which contributes to its stability and reactivity under specific conditions. The methoxy groups are strong activating groups that direct incoming electrophiles to the para positions of the benzene ring. Meanwhile, the nitromethyl group is a strong deactivating meta-directing group, creating a dynamic interplay between activation and deactivation effects on the aromatic ring. This balance of electronic effects makes the compound a valuable substrate for various organic transformations.

Recent studies have explored the synthesis of 1,3-Dimethoxy-2-Methyl-5-(Nitromethyl)Benzene through innovative routes, leveraging modern catalytic techniques and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the benzene ring with the desired substituents. These methods not only enhance yield but also reduce environmental impact, aligning with current trends in sustainable chemical synthesis.

The compound's physical properties are equally intriguing. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing critical data for its handling and storage in industrial settings. Additionally, its solubility in various solvents has been extensively studied, revealing its potential for use in solvent-based reactions or as a component in polymer formulations.

In terms of applications, 1,3-Dimethoxy-2-Methyl-5-(Nitromethyl)Benzene has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its ability to undergo nucleophilic aromatic substitution reactions makes it an ideal precursor for constructing complex molecules with desired pharmacokinetic properties.

The compound also plays a significant role in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties allow it to act as a stabilizing agent or a functional additive in polymer matrices, enhancing their mechanical and thermal stability.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 1,3-Dimethoxy-2-Methyl-5-(Nitromethyl)Benzene with unprecedented accuracy. These models provide insights into its reactivity under different conditions and guide the design of novel synthetic pathways.

In conclusion, 1,3-Dimethoxy-2-Methyl-5-(Nitromethyl)Benzene is a multifaceted compound with significant potential across diverse chemical domains. Its intricate structure, combined with cutting-edge synthetic methods and applications supported by recent research findings, underscores its importance as both a fundamental chemical building block and an innovative material.